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Compound of Interest

Compound Name: WF-3681

Cat. No.: B1683303 Get Quote

An In-depth Technical Guide on the Discovery, Origin, and Biological Activity of WF-3681 from

Chaetomella sp.

Abstract
WF-3681 is a fungal metabolite originally isolated from the fermentation broth of Chaetomella

raphigera. It has been identified as a potent inhibitor of aldose reductase, a key enzyme in the

polyol pathway implicated in the pathogenesis of diabetic complications. This technical guide

provides a comprehensive overview of the discovery, origin, physicochemical properties, and

biological activity of WF-3681. Detailed experimental protocols for the fermentation of the

producing organism and the isolation and purification of the compound are presented.

Furthermore, the mechanism of action of WF-3681 as an aldose reductase inhibitor is

discussed in the context of the aldose reductase signaling pathway, which is visually

represented. This document is intended for researchers, scientists, and drug development

professionals interested in natural product discovery and the development of therapeutic

agents for diabetic complications.

Discovery and Origin
WF-3681 was first isolated by researchers at Fujisawa Pharmaceutical Co., Ltd. from the

culture filtrate of the fungal strain Chaetomella raphigera Swift No. 3681.[1][2] The producing

organism, Chaetomella raphigera, is a species of anamorphic fungi. The discovery of WF-3681
was the result of a screening program aimed at identifying novel inhibitors of aldose reductase

from microbial sources.
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Physicochemical Properties
The chemical structure of WF-3681 was determined to be 3-(2,5-dihydro-4-hydroxy-5-oxo-3-

phenyl-2-furyl)propionic acid.[2] Its molecular formula is C13H12O5, with a molecular weight of

248.24.[1]

Property Value Reference

Molecular Formula C13H12O5 [1]

Molecular Weight 248.24 g/mol [1]

Systematic Name

3-(2,5-dihydro-4-hydroxy-5-

oxo-3-phenyl-2-furyl)propionic

acid

[2]

CAS Number 105364-56-5

Biological Activity
WF-3681 is a potent inhibitor of the enzyme aldose reductase.[1] Aldose reductase is the first

and rate-limiting enzyme of the polyol pathway, which converts glucose to sorbitol. Under

hyperglycemic conditions, the increased flux of glucose through the polyol pathway is believed

to contribute to the long-term complications of diabetes, such as neuropathy, nephropathy, and

retinopathy. By inhibiting aldose reductase, WF-3681 can potentially mitigate the pathological

effects of the polyol pathway.

Target Enzyme
Inhibitory
Concentration
(IC50)

Source of Enzyme Reference

Aldose Reductase 2.5 x 10-7 M
Partially purified from

rabbit lens
[1]

Experimental Protocols
Fermentation of Chaetomella raphigera
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While the specific fermentation protocol for the production of WF-3681 by Chaetomella

raphigera strain No. 3681 is not detailed in publicly available literature, a general approach for

the cultivation of filamentous fungi for secondary metabolite production is outlined below.

4.1.1. Culture Medium: A typical production medium for Chaetomella species would consist of a

carbon source, a nitrogen source, and mineral salts.

Carbon Source: Glucose, sucrose, or malt extract.

Nitrogen Source: Yeast extract, peptone, or corn steep liquor.

Mineral Salts: (NH4)2SO4, KH2PO4, MgSO4·7H2O, etc.

4.1.2. Fermentation Conditions:

Inoculation: A seed culture of Chaetomella raphigera is prepared by inoculating a suitable

growth medium and incubating for 2-3 days. The production medium is then inoculated with

the seed culture.

Temperature: 25-30°C.

pH: 5.0-6.0.

Aeration: Shaking at 150-200 rpm in an orbital shaker for flask cultures, or with controlled

aeration in a fermenter.

Incubation Time: 7-14 days.

Isolation and Purification of WF-3681
The following is a generalized protocol for the extraction and purification of WF-3681 from the

fermentation broth of Chaetomella raphigera, based on the initial discovery report.[1]

4.2.1. Extraction:

The culture broth is centrifuged or filtered to remove the fungal mycelia.

The cell-free supernatant is acidified to a pH of 2-3 with an acid such as HCl.
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The acidified supernatant is extracted three times with an equal volume of ethyl acetate.

The organic layers are combined and concentrated under reduced pressure to yield a crude

extract.

4.2.2. Purification:

The crude extract is dissolved in a minimal amount of a suitable solvent (e.g., methanol or

chloroform).

The dissolved extract is applied to a silica gel column pre-equilibrated with a non-polar

solvent (e.g., hexane or chloroform).

The column is eluted with a gradient of increasing polarity, for example, a mixture of

chloroform and methanol.

Fractions are collected and analyzed by thin-layer chromatography (TLC) for the presence of

WF-3681.

Fractions containing the pure compound are pooled and the solvent is evaporated to yield

purified WF-3681.

Mechanism of Action and Signaling Pathway
WF-3681 exerts its biological effect by inhibiting aldose reductase, the key enzyme of the

polyol pathway. Under normal glucose conditions, most of the cellular glucose is

phosphorylated by hexokinase and enters the glycolytic pathway. However, in hyperglycemic

states, the excess glucose is shunted into the polyol pathway.

Aldose reductase catalyzes the reduction of glucose to sorbitol, a reaction that consumes

NADPH. Sorbitol is then oxidized to fructose by sorbitol dehydrogenase, a reaction that

produces NADH. The accumulation of sorbitol and the resulting osmotic stress, along with the

depletion of NADPH and the increase in the NADH/NAD+ ratio, are thought to be major

contributors to the cellular damage observed in diabetic complications.
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Figure 1. The Aldose Reductase (Polyol) Pathway and the inhibitory action of WF-3681.

Conclusion
WF-3681, a natural product from Chaetomella raphigera, demonstrates significant potential as

a therapeutic lead compound due to its potent inhibitory activity against aldose reductase. This

guide has summarized the key information regarding its discovery, origin, and biological

function. The provided experimental frameworks for fermentation and isolation, although

generalized, offer a starting point for further research and development. The visualization of the

aldose reductase pathway highlights the mechanism by which WF-3681 may ameliorate the

complications associated with diabetes. Further investigation into the pharmacology and

toxicology of WF-3681 is warranted to fully assess its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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